Cas no 1267622-83-2 (3-(4-Aminophenyl)butanamide)

• Product Name: 3-(4-Aminophenyl)butanamide
• CAS No: 1267622-83-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 4584526
• Update Time: 2025-05-20

3-(4-Aminophenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminophenyl)butanamide
• 3-(4-Aminophenyl)butanamide

• Inchi： 1S/C10H14N2O/c1-7(6-10(12)13)8-2-4-9(11)5-3-8/h2-5,7H,6,11H2,1H3,(H2,12,13)
• InChI Key： ZMSLSAHYZXDIEF-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C1C=CC(=CC=1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 0.7
• Topological Polar Surface Area: 69.1

Additional information on 3-(4-Aminophenyl)butanamide

Introduction to 3-(4-Aminophenyl)butanamide (CAS No: 1267622-83-2)

The compound 3-(4-Aminophenyl)butanamide, identified by the CAS number 1267622-83-2, is a significant molecule in the realm of pharmaceutical and biochemical research. Its unique structural features, combining an amide functional group with a phenyl ring substituted at the para position, make it a compound of considerable interest for medicinal chemists and biologists. The amide linkage not only contributes to its solubility and stability but also provides a versatile scaffold for further derivatization, enabling the exploration of diverse biological activities.

In recent years, the investigation of amide-based compounds has seen remarkable advancements, particularly in the context of drug discovery. The presence of the amino group at the para position of the phenyl ring in 3-(4-Aminophenyl)butanamide allows for potential interactions with various biological targets, including enzymes and receptors. This characteristic has spurred extensive research into its pharmacological properties, with a particular focus on its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 3-(4-Aminophenyl)butanamide is its role as a building block in the development of small-molecule drugs. The amide group is a well-established pharmacophore in medicinal chemistry, known for its ability to modulate biological pathways through hydrogen bonding and other non-covalent interactions. The specific substitution pattern in 3-(4-Aminophenyl)butanamide enhances its potential as a lead compound, offering a balance between structural diversity and biological activity.

Recent studies have highlighted the compound's significance in the context of inflammation and pain management. Researchers have demonstrated that derivatives of 3-(4-Aminophenyl)butanamide can exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. For instance, modifications to the butanamide moiety have been shown to enhance binding affinity to cyclooxygenase (COX) enzymes, which are pivotal in mediating pain and inflammation responses. This finding underscores the compound's potential as a precursor for developing novel anti-inflammatory agents.

Moreover, the structural motif of 3-(4-Aminophenyl)butanamide has attracted attention in the field of neuropharmacology. The phenyl ring and amide group combination suggests possible interactions with neurotransmitter receptors, such as serotonin or dopamine receptors, which are implicated in various neurological disorders. Preliminary computational studies have indicated that certain derivatives of this compound may exhibit binding affinity to these receptors, opening up avenues for exploring their potential as neuroactive compounds.

The synthesis of 3-(4-Aminophenyl)butanamide (CAS No: 1267622-83-2) involves well-established organic chemistry techniques, including nucleophilic substitution reactions and condensation processes. The availability of high-quality starting materials and optimized synthetic routes has made it accessible for large-scale production, facilitating further research and development. Advances in synthetic methodologies have also enabled chemists to introduce various substituents at different positions along the carbon chain and phenyl ring, thereby generating a library of derivatives with tailored biological properties.

In conclusion, 3-(4-Aminophenyl)butanamide represents a promising candidate for drug discovery due to its versatile structural framework and potential biological activities. Its role as an intermediate in synthesizing novel therapeutic agents has been underscored by recent research findings in inflammation, pain management, and neuropharmacology. As scientific understanding continues to evolve, further exploration of this compound is expected to yield valuable insights into its pharmacological profile and applications in medicine.